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Compound of Interest

Compound Name:
Diethyl (2-amino-2-

oxoethyl)phosphonate

Cat. No.: B1330135 Get Quote

Technical Data for Diethyl
Carbamoylmethylphosphonate
This document provides the molecular formula and molecular weight for Diethyl

carbamoylmethylphosphonate, a compound of interest for researchers and professionals in

drug development and chemical synthesis.

Chemical Identity
Below is a summary of the key identifiers for Diethyl carbamoylmethylphosphonate.

Identifier Value

Chemical Name Diethyl carbamoylmethylphosphonate

Synonyms
Diethyl 2-amino-2-oxoethylphosphonate, Diethyl

aminocarbonylmethylphosphonate[1]

Molecular Formula C6H14NO4P[1]

Molecular Weight 195.15 g/mol [1]

CAS Number 5464-68-6[1]
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Note on Methodologies and Visualizations:

The user request specified the inclusion of detailed experimental protocols and signaling

pathway diagrams. However, for the specific topic of providing the molecular weight and

formula of a chemical compound, these requirements are not applicable.

Experimental Protocols: The molecular weight and formula of a compound like Diethyl

carbamoylmethylphosphonate are fundamental chemical properties determined through

standard analytical techniques such as mass spectrometry and elemental analysis. A

detailed experimental protocol for these well-established methods is beyond the scope of

this specific data provision.

Signaling Pathways and Workflow Diagrams: Visualizations such as signaling pathways or

experimental workflows are used to represent biological processes or experimental

procedures. The presentation of a chemical formula and molecular weight does not involve a

process or pathway that can be visualized in this manner.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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